Cas no 849068-04-8 (5-Bromo-1-(methylsulfonyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-1-(methylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 849068-04-8
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• MDL: MFCD11616460
• CID: 832935
• PubChem ID: 49758897
• Update Time: 2025-04-19

5-Bromo-1-(methylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(methylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 1-(methylsulfonyl)-
• 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-1-(METHYLSULFONYL)-
• 5-bromo-1-methylsulfonylpyrrolo[2,3-b]pyridine
• 1H-PYRROLO[2,3-B]PYRIDINE,5-BROMO-1-(METHYLSULFONYL)
• 5-bromo-1-methanesulfonyl-1H-pyrrolo[2,3-b]pyridine
• DTXSID00677978
• SCHEMBL4831446
• JFTATERJBPGPHX-UHFFFAOYSA-N
• J-516769
• A850123
• 849068-04-8
• CS-0004213
• 5-Bromo-1-(methanesulfonyl)-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD11616460
• Inchi： 1S/C8H7BrN2O2S/c1-14(12,13)11-3-2-6-4-7(9)5-10-8(6)11/h2-5H,1H3
• InChI Key： JFTATERJBPGPHX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=CN2S(C)(=O)=O

Computed Properties

• Exact Mass: 273.94100
• Monoisotopic Mass: 273.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.81
• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.696
• PSA: 60.34000
• LogP: 2.68730